Cas no 2138280-51-8 ((1S,5R)-3lambda6-Thia-2-azabicyclo[3.2.1]octane 3,3-dioxide)

• Product Name: (1S,5R)-3lambda6-Thia-2-azabicyclo[3.2.1]octane 3,3-dioxide
• CAS No: 2138280-51-8
• MF: C₆H₁₁NO₂S
• MW: 161.22204041481
• CID: 4787126
• Update Time: 2023-08-17

(1S,5R)-3lambda6-Thia-2-azabicyclo[3.2.1]octane 3,3-dioxide Chemical and Physical Properties

Names and Identifiers

• (1S,5R)-3lambda6-Thia-2-azabicyclo[3.2.1]octane 3,3-dioxide

• Inchi： 1S/C6H11NO2S/c8-10(9)4-5-1-2-6(3-5)7-10/h5-7H,1-4H2/t5-,6+/m1/s1
• InChI Key： YZGLVCAZNUJNCC-RITPCOANSA-N
• SMILES： S1(C[C@@H]2CC[C@@H](C2)N1)(=O)=O

Computed Properties

• Exact Mass: 161.05104977 g/mol
• Monoisotopic Mass: 161.05104977 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 54.6
• Molecular Weight: 161.22